Cas no 1082040-40-1 (5-(trifluoromethoxy)-1H-indazole-3-carbaldehyde)

• Product Name: 5-(trifluoromethoxy)-1H-indazole-3-carbaldehyde
• CAS No: 1082040-40-1
• MF: C₉H₅F₃N₂O₂
• MW: 230.143412351608
• CID: 2857831
• PubChem ID: 53399409
• Update Time: 2025-06-15

5-(trifluoromethoxy)-1H-indazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Trifluoromethoxy-1H-indazole-3-carbaldehyde
• 5-(trifluoromethoxy)-1H-indazole-3-carbaldehyde
• 5-(trifluoromethoxy)-2H-indazole-3-carbaldehyde
• 1H-Indazole-3-carboxaldehyde, 5-(trifluoromethoxy)-
• AMY9798
• 1h-indazole-3-carbaldehyde,5-(trifluoromethoxy)-

• Inchi： 1S/C9H5F3N2O2/c10-9(11,12)16-5-1-2-7-6(3-5)8(4-15)14-13-7/h1-4H,(H,13,14)
• InChI Key： INGWPRMAFXVFSF-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC2C(C=1)=C(C=O)NN=2)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• XLogP3: 2.5
• Topological Polar Surface Area: 55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 5-(trifluoromethoxy)-1H-indazole-3-carbaldehyde

Introduction to 5-(trifluoromethoxy)-1H-indazole-3-carbaldehyde (CAS No. 1082040-40-1)

5-(trifluoromethoxy)-1H-indazole-3-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1082040-40-1, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aldehyde features a trifluoromethoxy substituent on the indazole core, which imparts unique electronic and steric properties, making it a valuable intermediate in the development of novel therapeutic agents. The presence of the aldehyde group at the 3-position further enhances its utility as a building block for more complex molecules, particularly in medicinal chemistry.

The indazole scaffold is a privileged structure in drug discovery, known for its broad biological activity and favorable pharmacokinetic properties. Compounds containing indazole moieties have been extensively studied for their potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. The introduction of fluorine atoms into aromatic rings, such as the trifluoromethoxy group in this compound, is a well-established strategy to modulate bioactivity. Fluorine substitution can enhance metabolic stability, improve binding affinity to biological targets, and influence drug distribution and efficacy.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 5-(trifluoromethoxy)-1H-indazole-3-carbaldehyde, making it more accessible for industrial and academic research. The synthesis typically involves multi-step reactions starting from commercially available precursors, often employing palladium-catalyzed cross-coupling reactions and fluorination techniques. These modern synthetic approaches have not only improved yield but also reduced the environmental impact of producing such specialized compounds.

In the context of drug development, 5-(trifluoromethoxy)-1H-indazole-3-carbaldehyde serves as a versatile precursor for constructing more intricate molecular architectures. Its aldehyde functionality allows for further derivatization via condensation reactions with amines or hydrazines, leading to imines or hydrazones that can be further functionalized. Additionally, the electron-withdrawing effect of the trifluoromethoxy group can be exploited to fine-tune the reactivity of the aldehyde group, enabling selective transformations under mild conditions.

One of the most compelling aspects of this compound is its potential in designing kinase inhibitors. Indazole derivatives have been reported to interact with various protein kinases, which are critical targets in oncology and inflammatory diseases. The trifluoromethoxy substituent can enhance binding affinity by improving hydrophobic interactions and reducing dipole moment changes upon binding. Furthermore, computational studies have suggested that fluorinated indazoles exhibit better oral bioavailability compared to their non-fluorinated counterparts, a crucial factor in drug development.

Recent publications have highlighted the use of 5-(trifluoromethoxy)-1H-indazole-3-carbaldehyde in fragment-based drug design (FBDD). Fragment-based approaches rely on identifying small molecular fragments that bind to biological targets with moderate affinity before being optimized into lead compounds. The compound’s unique structural features make it an attractive candidate for generating novel fragments with high binding energy. By leveraging high-throughput screening technologies combined with X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy, researchers can rapidly assess its interactions with protein targets.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The trifluoromethoxy group not only enhances physicochemical properties but also provides opportunities for fine-tuning pharmacological activity. For instance, fluorine substitution can alter electronic distribution within the molecule, influencing both potency and selectivity. This has been demonstrated in several clinical candidates where fluorinated analogs exhibit improved pharmacokinetic profiles compared to their non-fluorinated predecessors.

Another emerging application of 5-(trifluoromethoxy)-1H-indazole-3-carbaldehyde is in the development of probes for biochemical assays. Aldehydes are widely used as reactive handles for labeling biomolecules or immobilizing compounds on surfaces for high-throughput screening. The combination of an indazole core with a trifluoromethoxy group offers a unique chemical signature that can be exploited for designing sensitive detection systems. Such probes are invaluable tools in understanding enzyme mechanisms and identifying new therapeutic targets.

The compound’s versatility also extends to material science applications beyond pharmaceuticals. For example, fluorinated indazoles can serve as precursors for synthesizing organic semiconductors or liquid crystals due to their rigid planar structures and tunable electronic properties. These materials are increasingly important in electronic devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs).

In conclusion,5-(trifluoromethoxy)-1H-indazole-3-carbaldehyde (CAS No. 1082040-40-1) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features make it an invaluable tool in pharmaceutical research, particularly for designing kinase inhibitors and developing fragment-based drug discovery libraries. Additionally, its potential applications in biochemical assays and material science underscore its broad utility. As synthetic methodologies continue to evolve, access to such specialized compounds will likely expand, further unlocking their full potential.